Cas no 5731-18-0 (1-benzylpyrrolidine-3-carboxylic acid)

• Product Name: 1-benzylpyrrolidine-3-carboxylic acid
• CAS No: 5731-18-0
• Molecular Formula: C₁₂H₁₅NO₂
• Molecular Weight: 205.253
• MDL: MFCD03790980
• CID: 46129
• PubChem ID: 4617348

1-benzylpyrrolidine-3-carboxylic acid Properties

Names and Identifiers

• 1-Benzyl-pyrrolidine-3-carboxylic acid
• 1-Benzylpyrrolidine-3-carboxylic acid
• 1-Benzyl-DL-Beta-Proline
• N-Benzyl-3-pyrrolidinecarboxylic acid
• 1-Benzyl-pyrrolidine-3-carboxylic acidhydrochloride
• 1-benzylpyrrolidine-3-carboxylic acid
• BB 0259883
• CS-D0749
• SCHEMBL250506
• N-benzylpyrrolidine-3-carboxylic acid
• (r/s)-1-benzyl-pyrrolidine-3-carboxylic acid
• 3-PYRROLIDINECARBOXYLIC ACID, 1-(PHENYLMETHYL)-
• AB19876
• MFCD03790980
• AMY13588
• SY004530
• AC-22522
• AB16181
• FT-0677586
• 1-benzylpyrrolidine-3-carboxylicAcid
• F1967-2921
• 5731-18-0
• FT-0659244
• DTXSID80404946
• AKOS005067521
• AS-36341
• RLRDUQNUBMAYDS-UHFFFAOYSA-N
• A8172
• FT-0659537
• N-benzylpyrrolidine 3-carboxylic acid
• AB19878
• J-504329
• CHEMPACIFIC38132
• 1-Benzyl-pyrrolidine-3-carboxylic acid, AldrichCPR
• EN300-136690
• (S)-1-Benzylpyrrolidine-3-carboxylic acid
• DB-011326

• MDL： MFCD03790980
• InChIKey： RLRDUQNUBMAYDS-UHFFFAOYSA-N
• Inchi： 1S/C12H15NO2/c14-12(15)11-6-7-13(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)
• SMILES： C1=CC=C(C=C1)CN2CCC(C2)C(=O)O

Computed Properties

• Exact Mass: 205.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.110278721g/mol
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 1.53100
• PSA: 40.54000
• Color/Form: Solid

1-benzylpyrrolidine-3-carboxylic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 36/37
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Room temperature
• Risk Phrases： 43
• Signal Word：Warning
• HazardClass：IRRITANT, HYGROSCOPIC

1-benzylpyrrolidine-3-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%